Cas no 2680571-76-8 (methyl 2-{(tert-butoxy)carbonylamino}-2-4-(chloromethyl)phenylacetate)

• Product Name: methyl 2-{(tert-butoxy)carbonylamino}-2-4-(chloromethyl)phenylacetate
• CAS No: 2680571-76-8
• MF: C₁₅H₂₀ClNO₄
• MW: 313.77660369873
• CID: 5631138
• PubChem ID: 165930303
• Update Time: 2025-09-26

methyl 2-{(tert-butoxy)carbonylamino}-2-4-(chloromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• EN300-28292710
• 2680571-76-8
• methyl 2-{[(tert-butoxy)carbonyl]amino}-2-[4-(chloromethyl)phenyl]acetate
• methyl 2-{(tert-butoxy)carbonylamino}-2-4-(chloromethyl)phenylacetate

• Inchi： 1S/C15H20ClNO4/c1-15(2,3)21-14(19)17-12(13(18)20-4)11-7-5-10(9-16)6-8-11/h5-8,12H,9H2,1-4H3,(H,17,19)
• InChI Key： ZGARXPGTLNWBOP-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=CC=1)C(C(=O)OC)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 313.1080858g/mol
• Monoisotopic Mass: 313.1080858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.6Ų

Additional information on methyl 2-{(tert-butoxy)carbonylamino}-2-4-(chloromethyl)phenylacetate

Comprehensive Overview of Methyl 2-{(tert-butoxy)carbonylamino}-2-4-(chloromethyl)phenylacetate (CAS No. 2680571-76-8)

Methyl 2-{(tert-butoxy)carbonylamino}-2-4-(chloromethyl)phenylacetate (CAS No. 2680571-76-8) is a specialized organic compound widely utilized in pharmaceutical intermediates and fine chemical synthesis. Its unique structure, featuring both tert-butoxycarbonyl (Boc) and chloromethyl functional groups, makes it a versatile building block in drug discovery and peptide chemistry. Researchers and manufacturers frequently search for this compound due to its role in synthesizing bioactive molecules, particularly in the development of protease inhibitors and other therapeutic agents.

The growing demand for Boc-protected amino acid derivatives like this compound aligns with trends in personalized medicine and targeted drug delivery systems. Recent advancements in green chemistry have also sparked interest in optimizing its synthesis to reduce environmental impact. Common search queries related to this compound include "Boc-protected phenylalanine derivatives," "chloromethylphenyl acetate applications," and "CAS 2680571-76-8 suppliers," reflecting its commercial and research significance.

From a structural perspective, the chloromethyl moiety offers reactivity for further functionalization, while the Boc group provides stability during multi-step syntheses. This dual functionality explains its popularity in fragment-based drug design (FBDD) and combinatorial chemistry workflows. Analytical techniques such as HPLC, NMR, and mass spectrometry are typically employed to verify its purity, with industry standards requiring ≥95% purity for most applications.

Storage and handling recommendations for methyl 2-{(tert-butoxy)carbonylamino}-2-4-(chloromethyl)phenylacetate emphasize protection from moisture and light, typically at 2-8°C under inert atmosphere. These precautions maintain the compound's stability, addressing frequent user concerns about shelf life and decomposition pathways. The compound's molecular weight (299.75 g/mol) and melting point characteristics are often referenced in technical datasheets for reaction planning.

Emerging applications in bioconjugation and prodrug development have expanded the utility of this intermediate. Its compatibility with solid-phase peptide synthesis (SPPS) makes it particularly valuable for creating modified peptide sequences with enhanced bioavailability. These attributes contribute to its prominence in patent literature, with increasing citations in medicinal chemistry publications since 2020.

Quality control protocols for CAS 2680571-76-8 typically include residual solvent analysis, heavy metal screening, and chiral purity verification when applicable. The compound's logP value (predicted ~2.8) suggests moderate lipophilicity, influencing formulation strategies in drug development projects. These physicochemical properties are critical for researchers evaluating its suitability for specific biological targets.

From a regulatory standpoint, proper documentation of methyl 2-{(tert-butoxy)carbonylamino}-2-4-(chloromethyl)phenylacetate includes certificates of analysis (CoA) and material safety data sheets (MSDS) compliant with international standards. The compound's status as a non-controlled substance facilitates global procurement, though users should verify regional chemical regulations before shipment.

Recent innovations in continuous flow chemistry have demonstrated improved yields in the preparation of this intermediate, addressing common challenges in scale-up production. Such process improvements respond to market demands for cost-effective synthesis routes while maintaining high purity standards. These developments are particularly relevant for contract manufacturing organizations (CMOs) serving the pharmaceutical industry.

The compound's role in structure-activity relationship (SAR) studies continues to grow, especially in kinase inhibitor research. Its structural features enable precise modifications at both the amino and aromatic positions, allowing medicinal chemists to explore diverse pharmacophore space. This flexibility explains its inclusion in many fragment libraries for high-throughput screening (HTS) campaigns.

Looking ahead, the applications of methyl 2-{(tert-butoxy)carbonylamino}-2-4-(chloromethyl)phenylacetate are expected to expand into antibody-drug conjugate (ADC) development and other targeted therapies. Its balanced reactivity profile positions it as a valuable tool for creating novel drug candidates in oncology and autoimmune disease research, areas receiving substantial investment in current biomedical R&D.